Cas no 5398-77-6 (4-(Methylsulfonyl)benzaldehyde)

• Product Name: 4-(Methylsulfonyl)benzaldehyde
• CAS No: 5398-77-6
• MF: C₈H₈O₃S
• MW: 184.212321281433
• MDL: MFCD00216485
• CID: 45809
• PubChem ID: 220376
• Update Time: 2025-05-21

4-(Methylsulfonyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)benzaldehyde
• P-methylsufonyl benzaldehyde
• 4-Methylsulphonyl benzaldehyde
• 4-Methylsulfonylbenzaldehyde
• p-Methylsulphonyl benzaldehyde
• 4-methanesulfonylbenzaldehyde
• 4-methylsulfonyl-benzaldehyde
• 4-methanesulfonyl-benzaldehyde
• BENZALDEHYDE, 4-(METHYLSULFONYL)-
• 4-methylsulphonylbenzaldehyde
• 4-(methylsulphonyl)benzaldehyde
• NSC3011
• PubChem8151
• p-methylsulfonylbenzaldehyde
• p-methylsulfonyl-benzaldehyde
• 4-methylsulfonyl benzaldehyde
• 4-methanesulfonyl benzaldehyde
• KSC493O1H
• SCHE
• 4-METHYLSULPHONYLBENZALDEHYDE: 4-(METHYLSULFONYL)BENZALDEHYDE
• 4-Mesylbenzaldehyde
• 4-Methylsulphonyl benzaldehyde,95%
• 4-Methylsulphonyl benzaldehyde, 95% 2.5GR
• 4-Formylphenyl methyl sulphone
• Benzaldehyde,4-(Methylsulfonyl)-
• Of thiaMphenicol benzaldehyde
• 4-Methylsulphonyl be
• BP-12660
• AKOS005640659
• PD193281
• A7844
• SCHEMBL607349
• CS-W002526
• AB04882
• AM20061181
• Z732216198
• SY002002
• PSVPUHBSBYJSMQ-UHFFFAOYSA-N
• MFCD00216485
• FT-0616804
• 5398-77-6
• NSC-3011
• LT0039
• 4-(Methylsulfonyl)benzaldehyde, AldrichCPR
• FT-0635655
• DTXSID00277593
• PS-5995
• p-Methylsulfonyl Benzaldehyde
• EN300-51882
• DTXCID90228751
• 4-Formylphenyl Methyl Sulfone; 4-Methanesulfonylbenzaldehyde; Methyl 4-Formylphenyl Sulfone; NSC 3011; p-(Methylsulfonyl)benzaldehyde
• DB-052422
• STK980611

• MDL： MFCD00216485
• Inchi： 1S/C8H8O3S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h2-6H,1H3
• InChI Key： PSVPUHBSBYJSMQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 184.01900
• Monoisotopic Mass: 184.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Solid
• Density: 1.3
• Melting Point: 155-161 ºC
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 242.1℃
• Refractive Index: 1.54
• PSA: 59.59000
• LogP: 1.98340
• Solubility: Not determined

4-(Methylsulfonyl)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-(Methylsulfonyl)benzaldehyde

4-(Methylsulfonyl)benzaldehyde (CAS No 5398-77-6): A Comprehensive Overview

4-(Methylsulfonyl)benzaldehyde, also known by its CAS number 5398-77-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its benzaldehyde backbone substituted with a methylsulfonyl group, has garnered attention due to its unique chemical properties and potential for use in drug design, material synthesis, and environmental chemistry.

The molecular structure of 4-(Methylsulfonyl)benzaldehyde consists of a benzene ring with a formyl group (-CHO) at the para position relative to the methylsulfonyl group (-SO2Me). This arrangement imparts distinct electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications. The presence of the sulfonyl group enhances the compound's stability and reactivity, particularly in nucleophilic aromatic substitution reactions.

Recent studies have explored the synthesis of 4-(Methylsulfonyl)benzaldehyde through various routes, including Friedel-Crafts acylation and direct oxidation methods. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for large-scale production. The compound's ability to act as an electrophilic substrate in aromatic substitution reactions has been extensively studied, with findings published in leading journals such as Journal of Organic Chemistry and Chemical Communications.

In terms of applications, 4-(Methylsulfonyl)benzaldehyde has shown promise in the field of drug discovery. Its ability to serve as a building block for complex molecules has led to its use in the synthesis of potential anticancer agents. For instance, studies have demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound in antitumor drug development.

Beyond pharmacology, 4-(Methylsulfonyl)benzaldehyde has also found applications in materials science. Its role as a precursor in the synthesis of advanced polymers and coatings has been explored, with researchers highlighting its ability to enhance material properties such as thermal stability and mechanical strength. Recent advancements in this area have been reported in journals like Nature Materials, underscoring the compound's versatility across disciplines.

The environmental impact of 4-(Methylsulfonyl)benzaldehyde has also been a topic of interest. Studies have investigated its biodegradation pathways and toxicity profiles, providing insights into its safe handling and disposal. These findings are crucial for ensuring sustainable practices in industries utilizing this compound.

In conclusion, 4-(Methylsulfonyl)benzaldehyde (CAS No 5398-77-6) stands out as a valuable compound with diverse applications across multiple scientific domains. Its unique chemical properties, coupled with recent research advancements, position it as a key player in future innovations within chemistry and related fields.